2-(2-(3,5-dimethylisoxazol-4-yl)acetamido)-N-(4-(trifluoromethoxy)phenyl)oxazole-4-carboxamide
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Description
2-(2-(3,5-dimethylisoxazol-4-yl)acetamido)-N-(4-(trifluoromethoxy)phenyl)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H15F3N4O5 and its molecular weight is 424.336. The purity is usually 95%.
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Scientific Research Applications
Synthetic Pathways and Chemical Properties
Synthesis of Heterocyclic Compounds
A study by Albert and Trotter (1979) described the synthesis of 2-substituted 8-azapurin-6-ones from 4-amino-1,2,3-triazole-5-carboxamides and amidines, highlighting a method that could potentially be applied or adapted for synthesizing compounds with similar structural motifs to our compound of interest (Albert & Trotter, 1979).
Antioxidant Activity
Ahmad et al. (2012) synthesized novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides and evaluated their antioxidant activities. The synthesis route and the bioactivity assessment provide a framework for understanding how similar compounds could be synthesized and tested for biological activities (Ahmad et al., 2012).
Oxidative Coupling Reactions
The work by Yu et al. (2012) on the intramolecular oxidative C–O coupling of N-phenyl benzamides to yield benzoxazole products under metal-free conditions points to the synthetic versatility of incorporating oxazole rings, a feature relevant to our compound of interest (Yu et al., 2012).
Macrolide Synthesis
Wasserman et al. (1981) explored the use of oxazoles as masked forms of activated carboxylic acids for the synthesis of macrolides, including recifeiolide and curvularin. This research demonstrates the potential utility of oxazole and carboxamide functionalities in complex molecule synthesis (Wasserman et al., 1981).
Insecticidal Activity
Samaritoni et al. (1999) showed that modifications to the methylene group of N-(Isothiazol-5-yl)phenylacetamides could retain efficacy as broad-spectrum insecticides. Such studies provide insights into the structural activity relationships that could guide the development of agrochemicals (Samaritoni et al., 1999).
Anticancer and Antimicrobial Activities
Research on the synthesis and evaluation of new antipyrine-based heterocycles for their anticancer and antimicrobial activities demonstrates the potential of similar compounds in therapeutic applications (Riyadh et al., 2013).
Properties
IUPAC Name |
2-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-[4-(trifluoromethoxy)phenyl]-1,3-oxazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F3N4O5/c1-9-13(10(2)30-25-9)7-15(26)24-17-23-14(8-28-17)16(27)22-11-3-5-12(6-4-11)29-18(19,20)21/h3-6,8H,7H2,1-2H3,(H,22,27)(H,23,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUTXAKTYMYQLLI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NC2=NC(=CO2)C(=O)NC3=CC=C(C=C3)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F3N4O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.